Cas no 122751-65-9 (Pentacosanoic acid, 3-hydroxy-)

• Product Name: Pentacosanoic acid, 3-hydroxy-
• CAS No: 122751-65-9
• MF: C₂₅H₅₀O₃
• MW: 398.662708759308
• CID: 3692399
• PubChem ID: 44154663
• Update Time: 2025-04-22

Pentacosanoic acid, 3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Pentacosanoic acid, 3-hydroxy-
• 3-Hydroxypentacosanoic acid
• 122751-65-9
• DTXSID20924254

• Inchi： 1S/C25H50O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-24(26)23-25(27)28/h24,26H,2-23H2,1H3,(H,27,28)
• InChI Key： HYQKKEJIYILBIX-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 398.37599545Da
• Monoisotopic Mass: 398.37599545Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 23
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 57.5Ų